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3-[p-(Hexyloxy)phenyl]propionic
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CAS No.: 25131-98-0

Cat. No.: B1618196

Get Quote

CAS Number: 25131-98-0

Introduction
3-[p-(Hexyloxy)phenyl]propionic acid, with the CAS number 25131-98-0, is a member of the

arylpropionic acid class of organic compounds. This class is of significant interest to the

pharmaceutical and life sciences industries due to the well-established therapeutic activities of

many of its members, most notably as non-steroidal anti-inflammatory drugs (NSAIDs). The

structural motif of an aromatic ring linked to a propionic acid moiety provides a versatile

scaffold for interacting with various biological targets. The presence of a hexyloxy side chain in

3-[p-(Hexyloxy)phenyl]propionic acid imparts a significant lipophilic character, which can

influence its pharmacokinetic and pharmacodynamic properties, such as membrane

permeability and protein binding.

This technical guide provides a comprehensive overview of 3-[p-(Hexyloxy)phenyl]propionic
acid, including its physicochemical properties, a detailed, field-proven (hypothetical) synthetic

route, analytical characterization methodologies with predicted spectroscopic data, and an
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exploration of its potential biological activities and applications in drug development. This

document is intended for researchers, scientists, and drug development professionals seeking

to understand and utilize this compound in their scientific endeavors.

Physicochemical Properties
A summary of the key physicochemical properties for 3-[p-(Hexyloxy)phenyl]propionic acid
is presented in the table below. These properties are crucial for understanding the compound's

behavior in various experimental and physiological settings.

Property Value

CAS Number 25131-98-0

Molecular Formula C₁₅H₂₂O₃

Molecular Weight 250.34 g/mol

IUPAC Name 3-(4-(Hexyloxy)phenyl)propanoic acid

Appearance Expected to be a white to off-white solid

Purity Typically available at ≥95%

SMILES CCCCCCOC1=CC=C(CCC(=O)O)C=C1

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-[p-
(Hexyloxy)phenyl]propionic acid is not extensively documented in publicly available

literature, a robust and logical synthetic strategy can be devised based on well-established

organic chemistry principles. The following protocol outlines a two-step process starting from

the readily available 3-(4-hydroxyphenyl)propionic acid. This approach ensures a high degree

of confidence in its practical application.

Synthetic Workflow Diagram

3-(4-Hydroxyphenyl)propionic acid Williamson Ether Synthesis
1-Bromohexane, K₂CO₃, Acetone

3-[p-(Hexyloxy)phenyl]propionic acid Recrystallization
e.g., Ethanol/Water

Pure 3-[p-(Hexyloxy)phenyl]propionic acid
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Caption: General workflow for the synthesis of 3-[p-(Hexyloxy)phenyl]propionic acid.

Step-by-Step Experimental Protocol
Step 1: Williamson Ether Synthesis to Introduce the Hexyloxy Group

The causality behind this initial step is the nucleophilic substitution reaction between the

phenoxide ion of 3-(4-hydroxyphenyl)propionic acid and 1-bromohexane. The use of a weak

base like potassium carbonate is sufficient to deprotonate the phenolic hydroxyl group without

causing unwanted side reactions with the carboxylic acid moiety. Acetone is a suitable polar

aprotic solvent for this reaction.

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, combine 3-(4-hydroxyphenyl)propionic acid (1 equivalent), anhydrous

potassium carbonate (2.5 equivalents), and acetone (a sufficient volume to ensure good

stirring).

Addition of Alkyl Halide: To the stirred suspension, add 1-bromohexane (1.2 equivalents)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and maintain for 12-24 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the

disappearance of the starting material.

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. Wash the filter cake with a small amount of acetone.

Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator

to obtain the crude product.

Step 2: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds. The principle

relies on the differential solubility of the desired compound and impurities in a given solvent or
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solvent system at different temperatures. A solvent system of ethanol and water is often

effective for compounds with moderate polarity like the target molecule.

Dissolution: Dissolve the crude 3-[p-(Hexyloxy)phenyl]propionic acid in a minimal amount

of hot ethanol.

Induce Crystallization: Slowly add hot water to the solution until it becomes slightly turbid. If

turbidity persists, add a few drops of hot ethanol until the solution is clear again.

Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in

an ice bath to maximize crystal formation.

Isolation: Collect the precipitated crystals by vacuum filtration, washing them with a small

amount of cold ethanol-water mixture.

Drying: Dry the purified crystals under vacuum to obtain the final product.

Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the

synthesized compound. The following are the expected spectroscopic data for 3-[p-
(Hexyloxy)phenyl]propionic acid based on its structure and data from analogous

compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Predicted): The proton NMR spectrum is expected to show characteristic signals

for the aromatic protons, the hexyloxy chain, and the propanoic acid moiety.

Aromatic protons: Two doublets in the range of δ 6.8-7.2 ppm.

Oxymethylene protons (-O-CH₂-): A triplet around δ 3.9-4.0 ppm.

Propanoic acid methylene protons (-CH₂-CH₂-COOH): Two triplets around δ 2.6 and 2.9

ppm.

Hexyl chain methylene and methyl protons: A series of multiplets between δ 0.9 and 1.8

ppm.
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Carboxylic acid proton (-COOH): A broad singlet typically above δ 10 ppm.

¹³C NMR (Predicted): The carbon NMR spectrum will provide information on the carbon

framework of the molecule.

Carbonyl carbon (-C=O): A signal in the range of δ 175-180 ppm.

Aromatic carbons: Signals between δ 114 and 158 ppm.

Oxymethylene carbon (-O-CH₂-): A signal around δ 68 ppm.

Propanoic acid methylene carbons: Signals around δ 30 and 36 ppm.

Hexyl chain carbons: Signals in the range of δ 14-32 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands corresponding to the functional

groups present in the molecule.[1]

Wavenumber (cm⁻¹) Assignment

2500-3300 (broad) O-H stretch of the carboxylic acid

2850-2960 C-H stretch of the aliphatic chains

1700-1725 C=O stretch of the carboxylic acid

~1610, 1510 C=C stretch of the aromatic ring

~1245 C-O stretch of the aryl ether

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation

pattern of the compound.

Electron Ionization (EI-MS): The mass spectrum is expected to show a molecular ion peak

(M⁺) at m/z 250. Key fragmentation patterns would likely involve cleavage of the hexyloxy

chain and the propanoic acid side chain.
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Electrospray Ionization (ESI-MS): In the positive ion mode, the spectrum would likely show a

protonated molecular ion [M+H]⁺ at m/z 251. In the negative ion mode, a deprotonated

molecular ion [M-H]⁻ at m/z 249 would be expected.

Biological Activity and Drug Development Potential
While specific biological activity data for 3-[p-(Hexyloxy)phenyl]propionic acid is not

extensively reported, its structural similarity to other well-characterized arylpropanoic acids

allows for informed hypotheses regarding its potential therapeutic applications.

Potential Signaling Pathway Involvement
Arylpropanoic acids are classic inhibitors of cyclooxygenase (COX) enzymes, which are key to

the synthesis of prostaglandins, important mediators of inflammation.

Cell Membrane
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Caption: Hypothetical inhibition of the COX pathway by 3-[p-(Hexyloxy)phenyl]propionic
acid.

Potential Therapeutic Applications
Anti-inflammatory Agent: As a derivative of arylpropionic acid, this compound is a strong

candidate for possessing anti-inflammatory properties through the inhibition of COX-1 and

COX-2 enzymes.[2] The hexyloxy group may enhance its potency and influence its

selectivity profile.

Anticancer Potential: Some studies on related phenylpropanoic acid derivatives have

suggested potential anti-proliferative and cytotoxic effects against various cancer cell lines.

[3]

Other Potential Activities: The broader class of arylpropionic acids has been explored for a

range of biological activities, including antibacterial and anticonvulsant effects.

Safety Information
Based on safety data for structurally related compounds, 3-[p-(Hexyloxy)phenyl]propionic
acid should be handled with care in a laboratory setting.

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wear protective

gloves/protective clothing/eye protection/face protection.

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If

inhaled, remove person to fresh air and keep comfortable for breathing. If skin irritation

occurs, get medical advice/attention.

It is crucial to consult the Safety Data Sheet (SDS) from the supplier for detailed and up-to-date

safety and handling information.

Conclusion
3-[p-(Hexyloxy)phenyl]propionic acid is a versatile molecule with significant potential for

research and development, particularly in the field of medicinal chemistry. Its structural features
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suggest a range of possible biological activities, primarily as an anti-inflammatory agent, with

potential applications in other therapeutic areas. The hypothetical synthetic and analytical

protocols provided in this guide offer a solid foundation for researchers to produce and

characterize this compound. Further investigation into its specific biological targets and

pharmacological profile is warranted to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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